Cas no 2034633-56-0 (N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-(methylsulfanyl)benzamide)

• Product Name: N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-(methylsulfanyl)benzamide
• CAS No: 2034633-56-0
• MF: C₂₀H₂₁N₃OS₂
• MW: 383.530241727829
• CID: 5354720
• Update Time: 2025-07-01

N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-2-(methylthio)benzamide
• N-[2-(5-cyclopropyl-3-thiophen-3-ylpyrazol-1-yl)ethyl]-2-methylsulfanylbenzamide
• N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-(methylsulfanyl)benzamide

• Inchi： 1S/C20H21N3OS2/c1-25-19-5-3-2-4-16(19)20(24)21-9-10-23-18(14-6-7-14)12-17(22-23)15-8-11-26-13-15/h2-5,8,11-14H,6-7,9-10H2,1H3,(H,21,24)
• InChI Key： RWTPXLCVLBFJTJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C2CC2)N(CCNC(C2C=CC=CC=2SC)=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 488
• XLogP3: 3.6
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-(methylsulfanyl)benzamide

N-{2-[5-Cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-(methylsulfanyl)benzamide: A Comprehensive Overview

N-{2-[5-Cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-(methylsulfanyl)benzamide (CAS No. 2034633-56-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as pyrazoles, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties.

The chemical structure of N-{2-[5-Cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-(methylsulfanyl)benzamide is characterized by a central pyrazole ring, a cyclopropyl group, and a thiophene moiety, all of which contribute to its pharmacological profile. The presence of the methylsulfanyl group on the benzene ring further enhances its reactivity and biological activity. This combination of functional groups makes it a promising candidate for various therapeutic applications.

In recent years, significant progress has been made in understanding the biological activities of compounds similar to N-{2-[5-Cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-(methylsulfanyl)benzamide. Studies have shown that pyrazole derivatives exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, these compounds have demonstrated antitumor activity by inducing apoptosis in cancer cells and inhibiting angiogenesis.

The cyclopropyl group in the structure of N-{2-[5-Cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-(methylsulfanyl)benzamide plays a crucial role in modulating its pharmacological properties. Cyclopropanes are known for their high reactivity due to the strain in their three-membered ring, which can lead to enhanced binding affinity to target proteins. This property is particularly important in drug design, as it can improve the potency and selectivity of the compound.

The thiophene moiety is another key feature of this compound. Thiophenes are heterocyclic compounds that are widely used in pharmaceuticals due to their ability to form stable complexes with metal ions and their potential to interact with biological targets. In the context of N-{2-[5-Cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-(methylsulfanyl)benzamide, the thiophene group may contribute to its ability to bind to specific receptors or enzymes, thereby enhancing its therapeutic effects.

The methylsulfanyl group on the benzene ring is another important functional group that influences the biological activity of this compound. Sulfur-containing compounds are known for their antioxidant properties and their ability to modulate various signaling pathways. The presence of this group may enhance the stability and bioavailability of the compound, making it more suitable for therapeutic use.

In preclinical studies, N-{2-[5-Cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-(methylsulfanyl)benzamide has shown promising results in various disease models. For example, it has been found to effectively reduce inflammation in animal models of arthritis and colitis. Additionally, it has demonstrated antitumor activity in both in vitro and in vivo models of cancer, particularly in breast and colon cancer cell lines.

The mechanism of action of this compound is not yet fully understood, but it is believed to involve multiple pathways. One potential mechanism is its ability to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and cancer progression. By blocking NF-kB activation, this compound may reduce the expression of pro-inflammatory genes and inhibit tumor growth.

Beyond its anti-inflammatory and antitumor properties, there is growing interest in exploring other potential therapeutic applications of N-{2-[5-Cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-(methylsulfanyl)benzamide. For instance, preliminary studies suggest that it may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. This makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The development of new drugs often involves extensive optimization processes to improve their pharmacokinetic properties and reduce side effects. In this regard, researchers are actively investigating ways to enhance the solubility, stability, and bioavailability of N-{2-[5-Cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-(methylsulfanyl)benzamide. Techniques such as prodrug design, salt formation, and nanoparticle formulation are being explored to overcome these challenges.

In conclusion, N-{2-[5-Cyclopropyl-3-(thiophen-3-y l)-1H-pyrazol - 1 - yl ] eth yl } - 2 - ( methylsulfany l ) benzam ide strong > (CAS No. 2034633 - 56 - 0) represents an exciting advancement in medicinal chemistry with a wide range of potential therapeutic applications . Its unique structural features , including the pyrazole ring , cycloprop yl group , thi ophene moiety , and methylsul fanyl group , contribute to its diverse biological activities . Ongoing research continues to uncover new insights into its mechanisms of action , paving the way for its development as a novel therapeutic agent . p >